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Compound of Interest

Compound Name: 8-Azakinetin riboside

Cat. No.: B12369951 Get Quote

A comprehensive search of available scientific literature and public databases has revealed a

significant lack of information regarding the specific compound 8-Azakinetin riboside and its

role in cell signaling. This technical guide aims to address the current knowledge gap and

provide context based on related compounds, while highlighting the absence of direct research

on the target molecule.

Initial inquiries for "8-Azakinetin riboside" did not yield any specific studies, quantitative data,

or established experimental protocols detailing its mechanism of action or impact on cellular

pathways. The compound, a theoretical derivative of the plant hormone kinetin, appears to be a

novel or yet-to-be-investigated molecule within the field of cell signaling.

For the benefit of researchers, scientists, and drug development professionals, this guide will

instead pivot to discuss related and well-documented molecules that were prominently

identified during the search: Nicotinamide Riboside (NR) and derivatives of 8-Azapurine. This

information may provide a foundational understanding for potential future investigations into

synthetic nucleosides like 8-Azakinetin riboside.

Nicotinamide Riboside (NR): A Well-Established
NAD+ Precursor
A significant portion of the search results focused on Nicotinamide Riboside (NR), a form of

vitamin B3 that serves as a precursor to Nicotinamide Adenine Dinucleotide (NAD+). NAD+ is a
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critical coenzyme in numerous cellular processes, including metabolism, DNA repair, and cell

signaling.

Core Signaling Pathways of Nicotinamide Riboside
The primary mechanism of NR in cell signaling is its conversion to NAD+, which then

influences the activity of several key enzyme families:

Sirtuins: These NAD+-dependent deacetylases play a crucial role in regulating gene

expression, metabolism, and cellular stress responses. Increased NAD+ levels through NR

supplementation can enhance sirtuin activity.

Poly (ADP-ribose) polymerases (PARPs): PARPs are involved in DNA repair and the

maintenance of genomic stability. They consume NAD+ as a substrate to carry out their

functions.

CD38 and other NAD+ glycohydrolases: These enzymes regulate NAD+ levels and are

involved in calcium signaling.

The conversion of Nicotinamide Riboside to NAD+ and its subsequent impact on downstream

signaling pathways is a critical area of research with implications for aging, metabolic disorders,

and neurodegenerative diseases.

8-Azapurine Derivatives: Analogs with Diverse
Biological Activities
While distinct from the theoretical 8-Azakinetin riboside, the search did identify research on

various 8-azapurine derivatives. These compounds are analogs of purines where a carbon

atom at the 8th position of the purine ring is replaced by a nitrogen atom.

Studies on 8-azapurine derivatives have demonstrated a range of biological activities,

including:

Anticancer properties: Some 8-azapurine analogs have been investigated for their potential

as cytotoxic agents against cancer cell lines.

Antiviral activity: Certain derivatives have shown efficacy against various viruses.
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Enzyme inhibition: Specific 8-azapurine compounds have been designed to inhibit enzymes

such as adenosine deaminase.

The biological effects of these compounds are highly dependent on the specific substitutions

made to the purine ring and the attached functional groups.

The Path Forward for 8-Azakinetin Riboside
Research
The absence of data on 8-Azakinetin riboside presents a unique opportunity for novel

research. Future investigations could focus on:

Synthesis: Developing a reliable method for the chemical synthesis of 8-Azakinetin
riboside.

In vitro screening: Assessing the compound's effects on various cell lines to identify any

cytotoxic, anti-proliferative, or signaling-modulatory activities.

Target identification: Determining the specific cellular proteins and pathways with which 8-
Azakinetin riboside may interact.

Until such studies are conducted, the role of 8-Azakinetin riboside in cell signaling remains a

matter of speculation. The information available on related compounds like Nicotinamide

Riboside and 8-azapurine derivatives can serve as a valuable starting point for hypotheses and

experimental design. Researchers venturing into this unexplored area will be at the forefront of

discovering the potential biological significance of this novel molecule.

To cite this document: BenchChem. [Uncharted Territory: The Elusive Role of 8-Azakinetin
Riboside in Cell Signaling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369951#role-of-8-azakinetin-riboside-in-cell-
signaling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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